Cas no 212061-70-6 (2-Pentenoic acid,2-(acetylamino)-, ethyl ester)

• Product Name: 2-Pentenoic acid,2-(acetylamino)-, ethyl ester
• CAS No: 212061-70-6
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 242456
• Update Time: 2024-01-26

2-Pentenoic acid,2-(acetylamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pentenoic acid,2-(acetylamino)-, ethyl ester
• 2-Pentenoic acid, 2-(acetylamino)-, ethyl ester

• Inchi： 1S/C9H15NO3/c1-4-6-8(10-7(3)11)9(12)13-5-2/h6H,4-5H2,1-3H3,(H,10,11)
• InChI Key： DIDATMPFSJQYQQ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(NC(C)=O)=CCC

Computed Properties

• Exact Mass: 185.105
• Monoisotopic Mass: 185.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 55.4A^2

Experimental Properties

• Density: 1.029±0.06 g/cm3(Predicted)
• Boiling Point: 344.8±34.0 °C(Predicted)
• pka: 13.33±0.46(Predicted)